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Compound of Interest

Compound Name: 2,5-Dihydrofuran

Cat. No.: B041785

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of
2,5-Dihydrofuran, ensuring the well-being of laboratory personnel and compliance with safety
standards.

Hazard Summary

2,5-Dihydrofuran is a highly flammable liquid and vapor that poses several significant risks. It
can form explosive peroxides, especially upon prolonged storage or exposure to air.[1]
Inhalation, ingestion, or skin contact can be harmful.

Hazard Description

Highly flammable liquid and vapor. Vapors can
Flammability form explosive mixtures with air and may travel

to an ignition source and flash back.[1][2]

May form explosive peroxides upon exposure to
) ) air or light, particularly during storage.[1]
Peroxide Formation _ _
Containers should be dated upon opening and

tested periodically for peroxides.[1]

Harmful if swallowed or inhaled. Causes skin
Health Hazards and serious eye irritation.[2][3] May cause

respiratory irritation.[3]
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Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling 2,5-Dihydrofuran to prevent

exposure. The following table outlines the minimum required PPE.

Specifications and Best

Body Part PPE Required .
Practices
Must comply with OSHA 29
CFR 1910.133 or European
Safety glasses with side Standard EN166.[1] Use
Eyes/Face ) ) )
shields and a face shield. chemical goggles and a face
shield where there is a
potential for splashing.[4][5]
] ] Inspect gloves before use. Use
Chemical-resistant gloves
) proper glove removal
Skin (e.g., Butyl rubber, Neoprene, ) ) )
o technique to avoid skin
Nitrile rubber).[4][6]
contact.[7]
The type of protective
o equipment must be selected
Flame-retardant and antistatic )
] ) based on the concentration
Body protective clothing. A lab coat

is the minimum requirement.

and amount of the dangerous
substance at the specific

workplace.[7]

Respiratory

Use in a well-ventilated area or

under a chemical fume hood.

A NIOSH/MSHA or European
Standard EN 149 approved
respirator may be required if
exposure limits are exceeded

or if irritation is experienced.[8]

Standard Operating Procedures for Handling

Adherence to a strict, step-by-step protocol is crucial for the safe handling of 2,5-

Dihydrofuran.

1. Preparation:
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o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[1]

o Work in a well-ventilated area, preferably within a chemical fume hood.

 Remove all potential ignition sources from the handling area, including open flames, hot
surfaces, and spark-producing equipment.[1]

o Use explosion-proof electrical, ventilating, and lighting equipment.[1]

e Ground and bond all containers and receiving equipment to prevent static discharge.[1]
2. Handling:

o Wear all required personal protective equipment as detailed in the PPE section.

e Use only non-sparking tools.[1]

e Avoid breathing vapors or mists.

e Prevent contact with eyes, skin, and clothing.[1]

« If peroxide formation is suspected (e.g., crystal formation), do not open or move the
container and seek expert assistance.[1]

3. Storage:

» Store in a cool, dry, and well-ventilated area designated for flammable liquids.[1]

o Keep containers tightly closed.[1]

o Keep away from heat, sparks, and open flames.[1]

» Date containers upon opening and periodically test for the presence of peroxides.[1]

Emergency and Disposal Plans

Spill Response:
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e Immediately evacuate the area and remove all ignition sources.[1]

o Ventilate the area of the spill.

o Wear appropriate PPE, including respiratory protection.

o Contain the spill using an inert absorbent material (e.g., sand, earth).

o Collect the absorbed material using non-sparking tools and place it in a suitable, closed
container for disposal.[1]

First-Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8]

» Skin Contact: Immediately wash off with plenty of water for at least 15 minutes. Remove
contaminated clothing. If irritation persists, seek medical attention.[1]

¢ Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration.
Seek medical attention if symptoms occur.[8]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[7]

Disposal Plan:

o Disposal of 2,5-Dihydrofuran and any contaminated materials must be conducted through a
licensed professional waste disposal service.[7]

» Dispose of contents and container in accordance with all local, state, and federal regulations
at an approved waste disposal plant.[1][8]

e Do not allow the chemical to enter drains.[7]

Safe Handling Workflow
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Safe Handling Workflow for 2,5-Dihydrofuran
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Caption: Logical workflow for the safe handling of 2,5-Dihydrofuran.

Quantitative Data
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Property Value

CAS Number 1708-29-8

Molecular Formula C4H60

Molecular Weight 70.09 g/mol

Flash Point -19°C/-2.2°F

Boiling Point 65 - 66 °C / 149 - 150.8 °F
Hazard Class 3

Packing Group I

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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